Cas no 173268-82-1 (Ganolactone A)

• Product Name: Ganolactone A
• CAS No: 173268-82-1
• Molecular Formula: C₂₈H₃₈O₆
• Molecular Weight: 470.60
• CID: 2712743
• PubChem ID: 101712064

Ganolactone A Properties

Names and Identifiers

• Ganolactone A
• 173268-82-1
• G89262
• Ganolactone

• InChIKey： NEYFZTSOEPMHGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H36O6/c1-23(2)16-11-14(28)22-21(24(16,3)9-7-18(23)30)15(29)13-25(4)17(12-19(31)27(22,25)6)26(5)10-8-20(32)33-26/h14,16-17,28H,7-13H2,1-6H3
• SMILES： CC1(CCC(=O)O1)C1CC(=O)C2(C)C3=C(C(=O)CC12C)C1(C)CCC(=O)C(C)(C)C1CC3O |c:14|

Computed Properties

• Exact Mass: 456.25118886g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 456.25118886g/mol
• Heavy Atom Count: 33
• Complexity: 1040
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids